1-(5-chloro-3-fluoropyridin-2-yl)piperazine dihydrochloride
Overview
Description
Preparation Methods
The synthesis of 1-(5-chloro-3-fluoropyridin-2-yl)piperazine dihydrochloride typically involves the reaction of 5-chloro-3-fluoropyridine with piperazine in the presence of a suitable solvent and catalyst . The reaction conditions often include heating and stirring to ensure complete conversion of the reactants to the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity .
Chemical Reactions Analysis
1-(5-chloro-3-fluoropyridin-2-yl)piperazine dihydrochloride can undergo various chemical reactions, including:
Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the chlorine or fluorine atoms are replaced by other nucleophiles.
Oxidation and Reduction: It can undergo oxidation and reduction reactions, depending on the reagents and conditions used.
Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to yield different products.
Common reagents used in these reactions include strong acids, bases, and oxidizing or reducing agents . The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
1-(5-chloro-3-fluoropyridin-2-yl)piperazine dihydrochloride has several scientific research applications, including:
Mechanism of Action
The mechanism of action of 1-(5-chloro-3-fluoropyridin-2-yl)piperazine dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors . The compound may bind to these targets and modulate their activity, leading to various biological effects . The exact pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
1-(5-chloro-3-fluoropyridin-2-yl)piperazine dihydrochloride can be compared with other similar compounds, such as:
1-(3-chloropyridin-2-yl)piperazine: This compound has a similar structure but lacks the fluorine atom, which may affect its reactivity and biological activity.
1-(5-fluoropyridin-2-yl)piperazine: This compound lacks the chlorine atom, which may also influence its properties and applications.
Properties
CAS No. |
2567497-70-3 |
|---|---|
Molecular Formula |
C9H13Cl3FN3 |
Molecular Weight |
288.6 |
Purity |
95 |
Origin of Product |
United States |
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